Cas no 1156853-60-9 (4-(4-bromo-2-fluorophenyl)butan-2-amine)

• Product Name: 4-(4-bromo-2-fluorophenyl)butan-2-amine
• CAS No: 1156853-60-9
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 5795702
• PubChem ID: 43438814
• Update Time: 2025-09-26

4-(4-bromo-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)butan-2-amine
• 1156853-60-9
• EN300-1911004

• Inchi： 1S/C10H13BrFN/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3
• InChI Key： NFYGHAIWEHZQLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CCC(C)N

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-bromo-2-fluorophenyl)butan-2-amine

Comprehensive Guide to 4-(4-bromo-2-fluorophenyl)butan-2-amine (CAS No. 1156853-60-9): Properties, Applications, and Market Insights

4-(4-bromo-2-fluorophenyl)butan-2-amine (CAS No. 1156853-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-fluorophenyl structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 4-(4-bromo-2-fluorophenyl)butan-2-amine suppliers, synthesis methods, and applications in drug discovery, making it a trending topic in scientific communities.

The molecular structure of 4-(4-bromo-2-fluorophenyl)butan-2-amine features a butan-2-amine backbone attached to a 4-bromo-2-fluorophenyl group. This combination of functional groups enhances its reactivity and versatility in organic synthesis. The presence of both bromine and fluorine atoms allows for selective modifications, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in developing central nervous system (CNS) targeting compounds, aligning with the growing demand for neuropharmaceuticals.

One of the most searched questions about CAS No. 1156853-60-9 revolves around its synthetic routes. The compound is typically synthesized via multi-step organic reactions, including halogenation and amination processes. Researchers often explore cost-effective synthesis of 4-(4-bromo-2-fluorophenyl)butan-2-amine to optimize large-scale production. Additionally, its solubility, stability, and purification techniques are frequently discussed topics in academic forums and patent literature.

The applications of 4-(4-bromo-2-fluorophenyl)butan-2-amine extend beyond pharmaceuticals. It is also investigated in material science for designing fluorescent probes and polymeric materials. The compound’s ability to act as a ligand in catalysis further broadens its utility in industrial chemistry. With the rise of green chemistry initiatives, scientists are exploring eco-friendly derivatization methods for this compound to minimize environmental impact.

Market trends indicate a steady increase in demand for 4-(4-bromo-2-fluorophenyl)butan-2-amine, driven by its relevance in drug discovery pipelines. Pharmaceutical companies are actively seeking high-purity CAS 1156853-60-9 for preclinical studies, particularly in neurodegenerative disease research. The compound’s patent landscape and regulatory status are also hot topics, as stakeholders aim to navigate intellectual property and compliance requirements.

In summary, 4-(4-bromo-2-fluorophenyl)butan-2-amine (CAS No. 1156853-60-9) is a multifaceted compound with expanding applications in science and industry. Its synthesis, properties, and potential uses continue to inspire innovation, making it a subject of ongoing research and commercial interest. For those seeking detailed technical data or collaborative opportunities, this compound represents a promising avenue for exploration.